DSP-0509
Description
DSP-0509 is a synthetic, small molecule, toll-like receptor (TLR) 7 agonist, with potential immunostimulatory and antineoplastic activities. Upon intravenous administration, DSP-0509 activates TLR7, thereby inducing type I interferon secretion and activation of cytotoxic T-lymphocyte (CTL)-mediated anti-tumor immune responses, thereby reducing tumor cell growth. TLR7 is a member of the TLR family, which plays a fundamental role in pathogen recognition and activation of innate immunity.
Scientific Research Applications
1. Enhancement of Anti-Tumor Immune Effects
DSP-0509, identified as a novel small-molecule TLR7 agonist, shows promising results in enhancing anti-tumor immune effects. It activates bone marrow-derived dendritic cells and induces inflammatory cytokines, including type I interferons. In various tumor-bearing mouse models, DSP-0509 significantly reduced tumor growth and showed effectiveness in both primary and metastatic lesions (Ota et al., 2023).
2. Synergistic Effects with Immune Checkpoint Blockade
DSP-0509, when used in combination with anti-PD-1 antibody, has demonstrated enhanced tumor growth inhibition in comparison to each treatment used alone. This synergistic effect is also observed when combined with anti-CTLA-4 antibody, indicating the potential of DSP-0509 in combination cancer therapies. The combination treatments lead to increased infiltration of various immune cells, including cytotoxic T cells, and activate pathways related to T cell function and antigen presentation (Ota et al., 2018).
properties
IUPAC Name |
N/A |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DSP-0509; DSP 0509; DSP0509; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-tris[[2-[(2-amino-3-methylbutanoyl)amino]acetyl]oxy]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate](/img/structure/B1192593.png)
